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Compound of Interest

Compound Name: 3,3-Dimethyl-1-hexene

Cat. No.: B1582872

CAS Registry Number: 3404-77-1

This technical guide provides a comprehensive overview of 3,3-Dimethyl-1-hexene, a
branched terminal alkene of interest to researchers, scientists, and professionals in drug
development. This document details its chemical and physical properties, outlines key synthetic
and reaction protocols, and explores its potential, though currently limited, relevance in
medicinal chemistry.

Chemical and Physical Properties

3,3-Dimethyl-1-hexene is a colorless liquid with a chemical formula of C8H16 and a molecular
weight of 112.21 g/mol .[1] Its structure features a hexene backbone with two methyl groups
attached to the third carbon atom, creating a sterically hindered environment around the double
bond. This structural characteristic significantly influences its reactivity. A summary of its key
physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 3,3-Dimethyl-1-hexene
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Property Value Reference
CAS Registry Number 3404-77-1 [1112]
Molecular Formula C8H16 [1][2]

Molecular Weight 112.215 g/mol [2]
IUPAC Name 3,3-dimethylhex-1-ene [1]
Boiling Point 106.9°C at 760 mmHg [2]
Density 0.72 g/cm?3 [2]

Refractive Index

1.4070-1.4080

[2]

Flash Point 10.7°C [2]
- Insoluble in water; Soluble in
Solubility ]
organic solvents.
Colorless to almost colorless
Appearance

clear liquid.

Synthesis and Experimental Protocols

The synthesis of 3,3-Dimethyl-1-hexene can be approached through several established

organic chemistry methodologies, primarily the Grignard and Wittig reactions.

Grignard Reaction (Proposed)

A plausible synthetic route involves the reaction of a Grighard reagent with an appropriate

carbonyl compound. For instance, the reaction of vinylmagnesium bromide with 3,3-

dimethylbutanal could yield the target compound.

Experimental Protocol (General Procedure):

o Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and nitrogen inlet, place magnesium turnings. Add a solution of

vinyl bromide in anhydrous diethyl ether or THF dropwise to initiate the reaction. Maintain a

gentle reflux until the magnesium is consumed.
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Reaction with Aldehyde: Cool the Grignard reagent solution in an ice bath. Add a solution of
3,3-dimethylbutanal in anhydrous diethyl ether dropwise from the dropping funnel. After the
addition is complete, allow the reaction mixture to warm to room temperature and stir for

several hours.

Workup: Quench the reaction by the slow addition of a saturated aqueous ammonium
chloride solution. Separate the organic layer, wash with brine, dry over anhydrous
magnesium sulfate, and purify by distillation.

Logical Workflow for Grignard Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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